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Compound of Interest

Compound Name: Setosusin

Cat. No.: B573878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and biosynthetic

pathways associated with Setosusin, a fungal meroterpenoid. The information is compiled to

assist in the research and development of novel therapeutic agents.

Spectroscopic Data for Setosusin
The structural elucidation of Setosusin has been primarily achieved through a combination of

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The absolute

configuration was further confirmed by Circular Dichroism (CD) spectroscopy.

Nuclear Magnetic Resonance (NMR) Data
The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for Setosusin,

recorded in acetone-d₆.

Table 1: ¹H NMR Spectroscopic Data for Setosusin (acetone-d₆)
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Position δH (ppm) Multiplicity J (Hz)

4 3.32 d 11.4

4 2.99 d 11.4

5 5.34 s

8 2.30 m

8 1.85 m

9 1.68 m

9 1.57 m

11 1.43 m

12 1.75 m

12 1.50 m

13 5.13 t 7.2

15 2.08 m

16 1.63 s

17 1.58 s

18 1.70 s

2'-Me 2.05 s

4'-Me 2.45 s

6'-OH 10.5 s

Table 2: ¹³C NMR Spectroscopic Data for Setosusin (acetone-d₆)
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Position δC (ppm)

1 172.0

2 88.1

3 51.2

4 42.1

5 118.9

6 143.2

7 40.1

8 24.5

9 40.3

10 37.2

11 77.9

12 37.1

13 124.9

14 132.0

15 25.9

16 17.8

17 16.2

18 20.9

1' 110.1

2' 162.2

3' 108.8

4' 163.7

5' 103.4
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6' 160.8

2'-Me 8.8

4'-Me 21.1

2'' 203.1

3'' 98.6

4'' 175.8

5'' 78.3

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) data was obtained using electrospray ionization

(ESI).

Table 3: Mass Spectrometry Data for Setosusin

Ion Calculated m/z Found m/z

[M+H]⁺ 523.2645 523.2640

[M+Na]⁺ 545.2464 545.2459

Experimental Protocols
NMR Spectroscopy
NMR spectra were acquired on a Bruker AVANCE III HD spectrometer operating at 500 MHz

for ¹H and 125 MHz for ¹³C. Samples were dissolved in acetone-d₆. Chemical shifts (δ) are

reported in parts per million (ppm) and are referenced to the residual solvent signals (acetone-

d₆: δH 2.05, δC 29.84).

Mass Spectrometry
High-resolution mass spectra were obtained on a Thermo Fisher Scientific Exactive Plus

Orbitrap mass spectrometer with an ESI source.
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Biosynthetic Pathway of Setosusin
The biosynthesis of Setosusin involves a complex pathway, with the key step being the

formation of the characteristic spiro-fused 3(2H)-furanone moiety catalyzed by the cytochrome

P450 enzyme, SetF.
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Setosusin Biosynthetic Pathway

Experimental Workflow: Isolation of Setosusin
The general workflow for the isolation and purification of Setosusin from fungal cultures is

outlined below.
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Setosusin Isolation Workflow
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b573878?utm_src=pdf-body-img
https://www.benchchem.com/product/b573878?utm_src=pdf-body
https://www.benchchem.com/product/b573878#spectroscopic-data-for-setosusin-characterization
https://www.benchchem.com/product/b573878#spectroscopic-data-for-setosusin-characterization
https://www.benchchem.com/product/b573878#spectroscopic-data-for-setosusin-characterization
https://www.benchchem.com/product/b573878#spectroscopic-data-for-setosusin-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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